Cas no 38545-82-3 ( )

• Product Name: &nbsp
• CAS No: 38545-82-3
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 923644
• PubChem ID: 231359
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• heptan-2-ylurea
• 1-heptan-2-ylurea
• AC1L5LIS
• AC1Q5L81
• AR-1C3357
• CTK4I0155
• N-(1-Methyl-hexyl)-harnstoff
• NSC27438
• 38545-82-3
• SCHEMBL9683898
• BPPXJHBRJMHVSX-UHFFFAOYSA-N
• NSC-27438
• DTXSID50282697
•  

• Inchi： 1S/C8H18N2O/c1-3-4-5-6-7(2)10-8(9)11/h7H,3-6H2,1-2H3,(H3,9,10,11)
• InChI Key： BPPXJHBRJMHVSX-UHFFFAOYSA-N
• SMILES： O=C(N)NC(C)CCCCC

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12